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Compound of Interest

Compound Name: Evofolin B

Cat. No.: B186826 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Evofolin B is not readily available in the

public domain. The following guidance is based on general laboratory safety principles for

handling chemical compounds with unknown comprehensive toxicity data. Researchers,

scientists, and drug development professionals should always conduct a thorough risk

assessment before handling any new chemical.

Immediate Safety and Logistical Information
When handling Evofolin B, a cautious approach is paramount due to the absence of detailed

safety information. It is prudent to treat this compound as potentially hazardous. The primary

routes of exposure are likely inhalation of the powder, skin contact, and eye contact.

Personal Protective Equipment (PPE):

The following personal protective equipment is recommended to minimize exposure when

handling Evofolin B.
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PPE Category Recommended Equipment

Eye Protection

Chemical splash goggles should be worn at all

times to protect against accidental splashes. A

face shield should be used in conjunction with

goggles when there is a significant risk of

splashing or when handling larger quantities.[1]

[2]

Hand Protection

Chemically resistant gloves are essential. Given

that Evofolin B is soluble in solvents like DMSO,

Acetone, and Chloroform, the choice of glove

material should be compatible with these

solvents if they are being used.[3] Nitrile gloves

are a common choice for handling chemical

powders.[1][4][5]

Body Protection

A laboratory coat is required to protect against

contamination of personal clothing.[1][2] For

handling larger quantities or when there is a risk

of significant dust generation, additional

protection such as disposable coveralls may be

considered.

Respiratory Protection

If there is a potential for aerosolization or if

handling the powder outside of a contained

environment (e.g., a chemical fume hood),

respiratory protection is advised.[1] A properly

fitted N95 or higher-rated respirator should be

used.[1]

Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Prepare the workspace by ensuring it is clean and uncluttered. If possible, work

within a chemical fume hood to minimize inhalation risks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucmerced.edu/researchers-labs/ppe/selection
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81470462.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.youtube.com/watch?v=uY6hAm93ssk
https://www.youtube.com/watch?v=5qvY1fjVuOM
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucmerced.edu/researchers-labs/ppe/selection
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing and Aliquoting: When weighing the powdered form of Evofolin B, do so in a well-

ventilated area, preferably within a balance enclosure or a chemical fume hood, to prevent

the dispersion of dust. Use appropriate tools (e.g., spatulas) to handle the powder.

Dissolving: When dissolving Evofolin B in solvents, add the powder to the solvent slowly to

avoid splashing. Be aware of the properties of the solvent being used and take appropriate

precautions.

Spill Management: In the event of a spill, isolate the area. For small powder spills, carefully

wipe up with a damp cloth or absorbent paper, avoiding the creation of dust. For larger spills,

follow your institution's chemical spill cleanup procedures. All cleanup materials should be

treated as hazardous waste.

Disposal Plan:

All waste contaminated with Evofolin B, including empty containers, used PPE, and cleanup

materials, should be disposed of as hazardous chemical waste. Follow all local, state, and

federal regulations for chemical waste disposal. Do not dispose of Evofolin B down the drain

or in the regular trash.

Chemical and Physical Properties
The following table summarizes the known properties of Evofolin B.

Property Value Source

Molecular Formula C₁₇H₁₈O₆ PubChem[6][7], Biopurify[8]

Molecular Weight 318.32 g/mol PubChem[6][7], Biopurify[8]

Appearance Powder Biopurify[8]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemicalBook[3]

Water Solubility 0.049 g/L (Predicted) PhytoBank[9]

Purity 95% - 99% Biopurify[8]
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Experimental Protocols
Detailed experimental protocols for the use of Evofolin B were not available in the searched

documents. Researchers should develop their own protocols based on the intended

application, incorporating the safety and handling procedures outlined above.

Safe Handling Workflow for Evofolin B
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Caption: Workflow for the safe handling of Evofolin B in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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